Cas no 1788058-41-2 ((4R)-4-aminopyrrolidin-2-one hydrochloride)

• Product Name: (4R)-4-aminopyrrolidin-2-one hydrochloride
• CAS No: 1788058-41-2
• MF: C₄H₉ClN₂O
• MW: 136.580059766769
• MDL: MFCD20257112
• CID: 2093861
• PubChem ID: 73357364
• Update Time: 2025-10-30

(4R)-4-aminopyrrolidin-2-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-4-Aminopyrrolidin-2-one hydrochloride
• (4R)-4-aminopyrrolidin-2-one hydrochloride
• (R)-4-amino-pyrrolidin-2-one hydrochloride
• (R)-4-Aminopyrrolidin-2-one HCl
• AS-51456
• (R)-4-aminopyrrolidin-2-onehydrochloride
• P12719
• 2-Pyrrolidinone, 4-amino-, hydrochloride (1:1), (4R)-
• J-502229
• EN300-7408950
• AKOS025289533
• 1788058-41-2
• CS-0053185
• A881312
• SCHEMBL22659777
• MFCD20257112
• (4R)-4-Aminopyrrolidin-2-one HCl
• (4R)-4-aminopyrrolidin-2-one;hydrochloride

• MDL： MFCD20257112
• Inchi： 1S/C4H8N2O.ClH/c5-3-1-4(7)6-2-3;/h3H,1-2,5H2,(H,6,7);1H/t3-;/m1./s1
• InChI Key： MTMHDNYPPBTWER-AENDTGMFSA-N
• SMILES： Cl.O=C1C[C@H](CN1)N

Computed Properties

• Exact Mass: 136.0403406g/mol
• Monoisotopic Mass: 136.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 91.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1Ų

Additional information on (4R)-4-aminopyrrolidin-2-one hydrochloride

Introduction to (4R)-4-Aminopyrrolidin-2-One Hydrochloride (CAS No. 1788058-41-2)

The compound (4R)-4-aminopyrrolidin-2-one hydrochloride, with the CAS registry number 1788058-41-2, is a significant molecule in the field of organic chemistry and pharmacology. This compound, often referred to as hydrochloride salt of (4R)-4-aminopyrrolidin-2-one, has garnered attention due to its unique structural properties and potential applications in drug development.

Structural Insights and Synthesis

The molecular structure of (4R)-4-aminopyrrolidin-2-one hydrochloride is characterized by a pyrrolidinone ring system with an amino group at the 4-position and a hydroxyl group at the 2-position, which exists as a hydrochloride salt. The stereochemistry at the 4-position, denoted by the (R) configuration, plays a crucial role in determining its physical and chemical properties. Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound, often involving multi-step reactions that include nucleophilic additions and cyclizations.

Applications in Drug Development

The compound has shown promise in various therapeutic areas, including central nervous system disorders and inflammation-related conditions. Recent studies have highlighted its potential as a neuroprotective agent, where it exhibits activity against oxidative stress and neurotoxicity models. Additionally, its ability to modulate key signaling pathways makes it a valuable tool in drug discovery programs targeting chronic diseases.

Pharmacological Profile

Preclinical studies have demonstrated that (4R)-4-aminopyrrolidin-2-one hydrochloride possesses favorable pharmacokinetic properties, including good bioavailability and moderate clearance rates. These attributes enhance its suitability for systemic administration in preclinical models. Furthermore, its safety profile has been evaluated in toxicological studies, showing minimal adverse effects at therapeutic doses.

Recent Research Findings

In line with current research trends, the compound has been explored for its role in epigenetic regulation, particularly its ability to influence histone acetylation patterns. Emerging data suggest that it may serve as a lead compound for developing agents targeting chromatin-modifying enzymes, which are implicated in various cancers and neurodegenerative diseases.

Conclusion

In summary, (4R)-4-aminopyrrolidin-2-one hydrochloride (CAS No. 1788058-41-2) stands out as a versatile molecule with diverse applications in both academic research and industrial drug development. Its unique chemical properties, coupled with recent scientific breakthroughs, underscore its potential as a valuable asset in advancing therapeutic interventions across multiple disease areas.